Cas no 1227515-52-7 ([3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol)

[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol is a fluorinated pyridine derivative with a hydroxymethyl functional group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural features, including the electron-withdrawing trifluoromethyl and fluorine substituents, which enhance its reactivity and potential as a building block. The hydroxymethyl group offers versatility for further derivatization, enabling the synthesis of esters, ethers, or other functionalized intermediates. Its well-defined stereochemistry and high purity make it suitable for applications in drug discovery and material science. The compound’s stability under standard conditions ensures reliable handling and storage.
[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol structure
1227515-52-7 structure
Product Name:[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol
CAS No:1227515-52-7
MF:C7H5F4NO
MW:195.114315748215
MDL:MFCD11848347
CID:1006714
PubChem ID:53414496
Update Time:2025-11-01

[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-5-trifluoromethyl-pyridin-2-yl)-methanol
    • 3-Fluoro-2-(hydroxymethyl)-5-(trifluoromethyl)pyridine
    • (3-Fluoro-5-(trifluoromethyl)pyridin-2-yl)methanol
    • [3-Fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol
    • 2-​Pyridinemethanol, 3-​fluoro-​5-​(trifluoromethyl)​-
    • (3-fluoro-5-(trifluoromethyl)pyridine-2-yl)methanol
    • AK158969
    • 3-fluoro-5-(trifluoromethyl)pyridine-2-methanol
    • 4746AJ
    • SB13046
    • TRA0008493
    • FCH1158997
    • SY033959
    • ST2402336
    • AX8292482
    • GIWSPFNMLIYZKI-UHFFFAOYSA-N
    • SCHEMBL18975045
    • DA-23613
    • 2-Pyridinemethanol, 3-fluoro-5-(trifluoromethyl)-
    • AKOS024262673
    • DS-9616
    • MFCD11848347
    • 1227515-52-7
    • [3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol
    • MDL： MFCD11848347
    • Inchi： 1S/C7H5F4NO/c8-5-1-4(7(9,10)11)2-12-6(5)3-13/h1-2,13H,3H2
    • InChI Key： GIWSPFNMLIYZKI-UHFFFAOYSA-N
    • SMILES： FC1=CC(C(F)(F)F)=CN=C1CO

Computed Properties

  • Exact Mass: 195.03072643g/mol
  • Monoisotopic Mass: 195.03072643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.1
  • XLogP3: 1

Experimental Properties

  • Density: 1.453±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 194.3±35.0 ºC (760 Torr),
  • Flash Point: 71.3±25.9 ºC,
  • Solubility: Slightly soluble (9 g/l) (25 º C),

[3-fluoro-5-(trifluoromethyl)pyridin-2-yl]methanol Pricemore >>

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